Cas no 2913244-93-4 (4-Fluoro-7-iodoindole-2-carboxylic Acid)

• Product Name: 4-Fluoro-7-iodoindole-2-carboxylic Acid
• CAS No: 2913244-93-4
• MF: C₉H₅FINO₂
• MW: 305.044378042221
• CID: 6784685
• Update Time: 2025-06-27

4-Fluoro-7-iodoindole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-7-iodoindole-2-carboxylic Acid

• Inchi： 1S/C9H5FINO2/c10-5-1-2-6(11)8-4(5)3-7(12-8)9(13)14/h1-3,12H,(H,13,14)
• InChI Key： ZUBQVALLSYCAMF-UHFFFAOYSA-N
• SMILES： N1C2=C(C(F)=CC=C2I)C=C1C(O)=O

Experimental Properties

• Density: 2.168±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 485.1±40.0 °C(Predicted)
• pka: 4.11±0.30(Predicted)

Additional information on 4-Fluoro-7-iodoindole-2-carboxylic Acid

Comprehensive Overview of 4-Fluoro-7-iodoindole-2-carboxylic Acid (CAS No. 2913244-93-4): Properties, Applications, and Research Insights

4-Fluoro-7-iodoindole-2-carboxylic Acid (CAS No. 2913244-93-4) is a halogenated indole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of fluoro- and iodo-substituted indoles, which are widely explored for their bioactivity and versatility in synthetic chemistry. The presence of both fluorine and iodine atoms on the indole scaffold enhances its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for halogenated indole compounds like 4-Fluoro-7-iodoindole-2-carboxylic Acid has surged, driven by their applications in targeted therapy and precision medicine. Researchers are actively investigating its role in modulating enzyme activity and protein-protein interactions, aligning with the growing trend of fragment-based drug design. The compound’s carboxylic acid moiety further allows for facile derivatization, making it a valuable intermediate in combinatorial chemistry.

The synthesis of 4-Fluoro-7-iodoindole-2-carboxylic Acid typically involves multi-step reactions, including electrophilic aromatic substitution and Pd-catalyzed cross-coupling. Its crystalline form and stability under ambient conditions make it suitable for scalable production. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity, a critical factor given its use in high-throughput screening assays.

From an industrial perspective, this compound aligns with the rising interest in sustainable synthetic routes and green chemistry. Companies are optimizing protocols to minimize waste and reduce reliance on hazardous reagents, addressing the environmental concerns frequently searched by users. Additionally, its potential in crop protection formulations has sparked interest in agrochemical R&D, where halogenated indoles act as precursors for novel pesticides with lower ecological impact.

Emerging studies also highlight the role of 4-Fluoro-7-iodoindole-2-carboxylic Acid in material science, particularly in designing organic semiconductors and photoactive materials. Its electron-withdrawing properties and planar structure contribute to charge transport efficiency, a hot topic in optoelectronic device research. This multidisciplinary applicability underscores its relevance beyond traditional pharmaceutical domains.

For researchers sourcing this compound, key considerations include supplier reliability, batch-to-batch consistency, and regulatory compliance. FAQs often revolve around its solubility profile (e.g., in DMSO or aqueous buffers) and storage conditions, reflecting practical concerns in laboratory settings. Collaborative efforts between academia and industry continue to expand its utility, with patent filings revealing novel applications in bioconjugation and probe development.

In summary, 4-Fluoro-7-iodoindole-2-carboxylic Acid (CAS No. 2913244-93-4) exemplifies the convergence of medicinal chemistry, materials engineering, and sustainability. Its adaptability to diverse research needs positions it as a compound of enduring significance, mirroring broader trends in life sciences innovation and technology-driven solutions.